Cas no 80647-03-6 (1-[(2r,4r,5s)-4,5-bis(hydroxymethyl)oxolan-2-yl]pyrimidine-2,4-dione)

1-[(2r,4r,5s)-4,5-bis(hydroxymethyl)oxolan-2-yl]pyrimidine-2,4-dione structure
80647-03-6 structure
Product Name:1-[(2r,4r,5s)-4,5-bis(hydroxymethyl)oxolan-2-yl]pyrimidine-2,4-dione
CAS No:80647-03-6
MF:C10H14N2O5
MW:242.228562831879
CID:1803783
PubChem ID:452407
Update Time:2025-04-21

1-[(2r,4r,5s)-4,5-bis(hydroxymethyl)oxolan-2-yl]pyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

    • 1-[(2r,4r,5s)-4,5-bis(hydroxymethyl)oxolan-2-yl]pyrimidine-2,4-dione
    • Uridine, 2',3'-dideoxy-3'-(hydroxymethyl)-
    • CTK5E7968
    • 2',3'-DIDEOXY-3'-(HYDROXYMETHYL)URIDINE
    • AG-H-24252
    • 3'-Hydroxymethyl ddU
    • AC1L9QA5
    • SureCN8182745
    • WVMUUUBOMXOTAW-ZXFLCMHBSA-N
    • 1-(2,3-Dideoxy-3-C-(hydroxymethyl)-beta-D-erythro-pentofuranosyl)uracil
    • DTXSID70230458
    • 1-[(2R,4R,5S)-4,5-bis(hydroxymethyl)tetrahydrofuran-2-yl]pyrimidine-2,4-dione
    • 1-(2,3-Dideoxy-3-C-(hydroxymethyl)-.beta.-D-erythro-pentofuranosyl)uracil
    • SCHEMBL8182745
    • 80647-03-6
    • 2',3'-dideoxy-3'(R)-hydroxymethyl uridine
    • Inchi: 1S/C10H14N2O5/c13-4-6-3-9(17-7(6)5-14)12-2-1-8(15)11-10(12)16/h1-2,6-7,9,13-14H,3-5H2,(H,11,15,16)/t6-,7-,9-/m1/s1
    • InChI Key: WVMUUUBOMXOTAW-ZXFLCMHBSA-N
    • SMILES: O1[C@H](C[C@H](CO)[C@H]1CO)N1C=CC(NC1=O)=O

Computed Properties

  • Exact Mass: 242.09027155g/mol
  • Monoisotopic Mass: 242.09027155g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 357
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.7
  • Topological Polar Surface Area: 99.1Ų
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